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Compound of Interest

Compound Name:
Methyl 2-(4-

(dimethylamino)phenyl)acetate

Cat. No.: B8024051

Get Quote

Nomenclature & Identification
Methyl 4-(dimethylamino)phenylacetate is the methyl ester derivative of 4-

(dimethylamino)phenylacetic acid. It serves as a critical tertiary amine accelerator in redox-

initiated polymerization systems and a versatile building block in medicinal chemistry.
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Parameter Technical Detail

Primary Name Methyl 4-(dimethylamino)phenylacetate

Common Abbreviation MDMAPA

CAS Registry Number 6767-29-9

IUPAC Name Methyl 2-[4-(dimethylamino)phenyl]acetate

Alternative Synonyms

• 4-Dimethylaminophenylacetic acid methyl

ester• Methyl p-dimethylaminophenylacetate[1]•

Benzeneacetic acid, 4-(dimethylamino)-, methyl

ester

Molecular Formula C₁₁H₁₅NO₂

SMILES CN(C)C1=CC=C(CC(=O)OC)C=C1

InChI Key KJAORRLXEXMTSY-UHFFFAOYSA-N

Physicochemical Profile
Understanding the physical state and solubility profile is essential for process design,

particularly during extraction and purification steps where pH control is critical due to the basic

amine functionality.

Property Value / Characteristic Source/Note

Molecular Weight 193.24 g/mol Calculated

Physical State Liquid (at room temp) Colorless to pale yellow

Boiling Point 107°C at 1 mm Hg
High vacuum distillation

required [1]

Refractive Index Optical purity check [1]

Solubility
Soluble in DCM, EtOAc,

MeOH, DMSO
Lipophilic ester

pKa (Base) ~5.0 - 6.0 (Estimated)
Protonates in acidic media

(forms salt)
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Synthetic Routes & Protocols
Route A: Acid-Catalyzed Fischer Esterification
(Preferred)
This method is the industry standard for high-purity synthesis, starting from the pre-methylated

acid precursor. It avoids the formation of quaternary ammonium by-products common in direct

alkylation.

Reaction Logic: The reaction utilizes a large excess of methanol to drive the equilibrium

forward (Le Chatelier’s principle), with sulfuric acid acting as both a catalyst and a dehydrating

agent.
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Figure 1: Fischer Esterification Workflow.[2] Note the critical neutralization step.

Detailed Protocol
Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Charging: Add 4-(dimethylamino)phenylacetic acid (10.0 g, 55.8 mmol) and Methanol (100

mL, anhydrous).

Catalyst Addition: Cautiously add concentrated H₂SO₄ (1.0 mL) dropwise while stirring.

Exothermic reaction.

Reflux: Heat the mixture to reflux (approx. 65°C) for 12–16 hours. Monitor by TLC (Silica,

30% EtOAc/Hexane).

Workup (Critical):

Cool reaction to room temperature.
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Concentrate in vacuo to remove excess methanol.

Resuspend residue in Ethyl Acetate (100 mL) and Water (50 mL).

Note: The product may be protonated (water-soluble). Slowly add sat. NaHCO₃ or 1M

NaOH until the aqueous layer pH is >8. This ensures the amine is free-based and

partitions into the organic layer.

Purification: Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate.

Purify via vacuum distillation (bp 107°C @ 1 mmHg) or flash chromatography if necessary.

Route B: One-Pot Alkylation (Historical/Patent Route)
Described in US Patent 4,243,763, this method methylates both the amine and the carboxylic

acid of 4-aminophenylacetic acid simultaneously using methyl iodide [1].

Reagents: 4-aminophenylacetic acid, Methyl Iodide (MeI), K₂CO₃, DMSO.[1]

Conditions: 100–110°C for 7 hours.

Yield: ~26% (Low efficiency due to multiple methylation sites and quaternary salt formation).

Utility: Useful only if the dimethylamino-acid precursor is unavailable.

Applications in Research & Development
Polymerization Accelerator (Dental & Orthopedic
Materials)
MDMAPA is a highly effective tertiary amine activator for Benzoyl Peroxide (BPO) initiated

polymerization.

Mechanism: It acts as an electron donor, forming a redox complex with BPO. This complex

decomposes to generate benzoate radicals at room temperature, initiating the curing of

methacrylate resins (e.g., Bis-GMA/TEGDMA) used in dental fillings and bone cements.

Advantage: Unlike aniline derivatives (e.g., DMPT), the phenylacetic ester structure often

imparts better color stability and biocompatibility profiles [1].
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Figure 2: Redox Initiation Pathway utilizing MDMAPA in resin curing.

Pharmaceutical Intermediate
The ester functionality allows MDMAPA to serve as a "masked" acid in multi-step synthesis.

Lipophilicity: The methyl ester increases cell permeability for in vitro assays compared to the

free acid.

Derivatization: The ester can be reduced to the alcohol (4-dimethylaminophenethyl alcohol)

or hydrolyzed back to the acid after other modifications on the aromatic ring.

Analytical Characterization
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To validate the identity of synthesized MDMAPA, compare against these standard spectral

markers [1]:

¹H NMR (CDCl₃):

δ ~7.15 (d, 2H, Ar-H)

δ ~6.70 (d, 2H, Ar-H, ortho to amine)

δ 3.68 (s, 3H, O-CH₃)

δ 3.52 (s, 2H, Ar-CH₂-CO)

δ 2.92 (s, 6H, N-(CH₃)₂)

IR Spectroscopy:

Strong Carbonyl stretch (C=O) at ~1735 cm⁻¹.

C-N stretch at ~1350 cm⁻¹.

Safety & Handling
Hazards: Irritant to eyes, respiratory system, and skin.[3] As an aromatic amine derivative, it

should be handled with caution regarding potential toxicity, although esterification generally

reduces volatility compared to lower molecular weight amines.

Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C. Amine oxides may form upon

prolonged exposure to air.

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.

References
US Patent 4,243,763. Tertiary aromatic amine accelerators in acrylic resin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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